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Cat. No.: B10823458 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nanangenine F is a novel drimane sesquiterpenoid, part of the larger "nanangenine" family of

secondary metabolites.[1][2][3] It was first isolated from a previously undescribed Australian

fungus, Aspergillus nanangensis.[1][2][3] Structurally, the nanangenines are based on a C15

pentamethyl-trans-decalin skeleton.[2][3] Nanangenine F, specifically, is considered a putative

biosynthetic intermediate in the formation of other, more complex nanangenine analogues.[2]

This document provides a comprehensive technical overview of Nanangenine F, including its

physicochemical properties, isolation, and proposed biosynthesis.

Physicochemical and Spectroscopic Data
The structural elucidation of Nanangenine F was accomplished through detailed spectroscopic

analysis.[1][2][3] High-resolution positive electrospray ionisation mass spectrometry

(HRESI(+)MS) established its molecular formula as C₂₁H₃₄O₅.[2]

Table 1: Physicochemical and Spectroscopic Properties of Nanangenine F
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Property Value

Molecular Formula C₂₁H₃₄O₅

HRESI(+)MS [M+H]⁺ calcd: 367.2479; found: 367.2483[2]

Optical Rotation [α]D²⁴ −268 (c 0.24, MeOH)[2]

UV (MeCN) λmax (log ε) 200 (3.96), 203 (3.82) nm[2]

Appearance White powder[2]

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Nanangenine F (DMSO-d₆)[2]
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Position δC (ppm) δH (ppm, mult., J in Hz)

1 38.8 1.13, m; 1.48, m

2 18.2 1.42, m

3 41.5 1.34, m

4 33.1 -

5 53.6 1.25, m

6 74.9 5.43, dd, 11.2, 4.5

7 25.1 1.83, m; 2.01, m

8 139.7 -

9 136.9 -

10 38.6 -

11 203.3 9.49, s

12 70.3 -

13 68.9 4.29, d, 11.7; 4.49, d, 11.7

14 21.1 0.77, s

15 15.9 0.82, s

16 29.5 0.90, s

17 19.5 1.51, dd, 1.4, 0.7

1' 173.1 -

2' 33.6 2.21, t, 7.4

3' 24.1 1.48, m

4' 30.7 1.25, m

5' 21.8 1.25, m

6' 13.8 0.85, t, 7.1
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Experimental Protocols
Fungal Cultivation and Metabolite Production
The production of Nanangenine F was achieved through the cultivation of Aspergillus

nanangensis.

Culture Medium: The fungus was cultivated on both jasmine rice and pearl barley to ensure

robust growth and secondary metabolite production.[2]

Cultivation Conditions: The solid-state fermentation was carried out for 21 days.[2] This

period allowed for confluent and thick mycelial coverage of the grain substrates.[2]

Extraction and Isolation of Nanangenine F
A multi-step process was employed to extract and purify Nanangenine F from the fungal

culture.

Initial Extraction: The grain cultures were extracted with acetone.[2]

Solvent Partitioning: The resulting aqueous residue was partitioned with ethyl acetate

(EtOAc) to separate metabolites based on polarity.[2]

Defatting: The EtOAc extract was subsequently defatted using hexane to remove non-polar

lipid components.[2]

Chromatographic Purification: The final purification of Nanangenine F was achieved through

fractionation by reversed-phase preparative High-Performance Liquid Chromatography

(HPLC).[2]
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Fig 1. Workflow for the isolation of Nanangenine F.

Proposed Biosynthetic Pathway
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Nanangenine F is hypothesized to be an intermediate in the biosynthetic pathway of the

nanangenine family.[2] This pathway originates from the common drimane sesquiterpenoid

skeleton.[2] A putative nanangenine biosynthetic gene cluster has been identified through

bioinformatics analysis, supporting the proposed pathway.[1][2][3]

Drimane Sesquiterpenoid
Precursor Nanangenine H (10)Acylation Nanangenine G (9)Hydroxylation Nanangenine F (8)Hydroxylation Nanangenine B (2)

Oxidation/
Lactonization Other Nanangenines

(C, D, E, etc.)

Click to download full resolution via product page

Fig 2. Proposed biosynthesis of Nanangenines.

Biological Activity
The nanangenine family of compounds, including Nanangenine F, was subjected to a range

of in vitro bioassays against bacteria, fungi, mammalian cells, and plants.[1][2][3] However,

specific quantitative data for the bioactivity of Nanangenine F was not reported in the primary

literature, suggesting it may have exhibited weak or no activity in the performed assays

compared to other analogues like Nanangenine B, which showed strong cytotoxicity.[1]

Drimane sesquiterpenoids isolated from other Aspergillus species have been reported to

possess anti-inflammatory and antiviral activities, as well as cytotoxicity against various

mammalian cell lines.[2][3]

Table 3: Summary of Bioassays Performed on the Nanangenine Compound Family

Assay Type Target
Specific Data for
Nanangenine F

Antibacterial Bacteria Not Reported

Antifungal Fungi Not Reported

Cytotoxicity Mammalian Cells Not Reported

Phytotoxicity Plants Not Reported

Conclusion
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Nanangenine F is a structurally characterized drimane sesquiterpenoid from the fungus

Aspergillus nanangensis. While its own biological activity remains to be defined, its significance

lies in its role as a putative intermediate in the biosynthesis of more complex and bioactive

members of the nanangenine family. The detailed spectroscopic data and established isolation

protocols provide a solid foundation for future research, including total synthesis efforts, further

bioactivity screening, and elucidation of the enzymatic steps within its biosynthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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